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Compound of Interest

Compound Name: MS159

Cat. No.: B15542451

Essential guidelines for the safe and compliant disposal of MS159, a research-use NSD2
degrader, are outlined below to ensure the safety of laboratory personnel and environmental
protection. This document provides a step-by-step protocol for the proper handling and
disposal of MS159, catering to researchers, scientists, and drug development professionals.

MS159, chemically identified as N-Cyclopropyl-N-(4-((5-(3-(2-((2-(2,6-dioxopiperidin-3-yl)-1,3-
dioxoisoindolin-4-yl)amino)acetamido)propoxy)pyridin-2-yl)-carbamoyl)benzyl)-3-oxo-3,4-
dihydro-2H-benzo[b][1][2]oxazine-7-carboxamide (CAS 3031353-59-7), is a PROTAC®
degrader used in laboratory research.[1] While a safety data sheet from one supplier indicates
that the substance does not meet the classification criteria of EC Directives 67/548/EEC,
1999/45/EC or 1272/2008, it is imperative to handle its disposal with care, as with all laboratory
chemicals.[1]

Immediate Safety and Handling

Prior to disposal, it is crucial to adhere to safe handling procedures. In case of a spill, evacuate
the area and ensure adequate ventilation.[1] Do not allow the product to enter drains.[1] Spills
should be covered with a suitable absorbent material, swept up, and placed in an appropriate
container for disposal.[1]

Disposal Protocol for MS159

The disposal of MS159 should be conducted in accordance with institutional, local, and
national regulations for chemical waste. The following steps provide a general guideline:
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Waste ldentification and Segregation:

o Unused or waste MS159 should be treated as chemical waste.

o Segregate solid waste MS159 from liquid waste.

o Avoid mixing MS159 waste with other incompatible chemicals.

Containerization:

o Use a designated, properly labeled, and sealed container for solid chemical waste.
o The container should be in good condition, with no leaks or cracks.

o Ensure the container is compatible with the chemical.

Labeling:

o Clearly label the waste container with "Hazardous Waste" or "Chemical Waste" as per
your institution's policy.

o The label must include the full chemical name: "MS159 (N-Cyclopropyl-N-(4-((5-(3-(2-((2-
(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)Jamino)acetamido)propoxy)pyridin-2-yl)-
carbamoyl)benzyl)-3-oxo-3,4-dihydro-2H-benzo[b][1][2]oxazine-7-carboxamide)".

o Indicate the quantity of waste.

o

Include the date of waste generation and the laboratory of origin.
Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

o Follow your institution's guidelines for the temporary storage of chemical waste.

Disposal Request:
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o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
collection and disposal of the chemical waste.

o Provide them with a complete list of the chemicals for disposal.

Quantitative Data for Chemical Waste Management

For general guidance, the following table summarizes key information for chemical waste
handling.

Parameter Guideline Source

Neutralize acids and bases to
a pH between 5 and 10 before

Waste pH ) ] o General Lab Safety
disposal, if permissible and

safe.

) ) Containers must be leak-proof
Container Integrity ) N General Lab Safety
and in good condition.

) ) Full chemical name, hazard
Labeling Requirement ) . General Lab Safety
warnings, date, and origin.

) Recommended for liquid waste
Secondary Containment ) ) General Lab Safety
containers to prevent spills.

Experimental Protocols Cited

This document does not cite specific experimental protocols but rather focuses on the
procedural aspects of chemical disposal based on safety data sheets and general laboratory
safety guidelines.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of MS159.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

